Cas no 946205-35-2 (5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 946205-35-2
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 6229482
• PubChem ID: 16879927
• Update Time: 2025-11-06

5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• (4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-methylisoxazol-5-yl)methanone
• 946205-35-2
• F5002-0350
• 5,7-dimethyl-2-[4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• AKOS016364115
• VU0627961-1
• [4-(5,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-methyl-1,2-oxazol-5-yl)methanone

• Inchi： 1S/C18H20N4O2S/c1-11-8-12(2)16-14(9-11)19-18(25-16)22-6-4-21(5-7-22)17(23)15-10-13(3)20-24-15/h8-10H,4-7H2,1-3H3
• InChI Key： IULIFEAQOGNHIW-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC(C)=CC=2N=C1N1CCN(C(C2=CC(C)=NO2)=O)CC1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 946205-35-2)

The compound 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 946205-35-2) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique combination of a benzothiazole core and a piperazine moiety linked via a 3-methyl-1,2-oxazole-5-carbonyl group, this compound exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules targeting various diseases.

In recent years, the demand for heterocyclic compounds like 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole has surged due to their versatility in modulating biological pathways. Searches for "benzothiazole derivatives in drug development" and "piperazine-based therapeutic agents" reflect the growing interest in such molecules. This compound's structural features align with current trends in fragment-based drug design and small-molecule inhibitors, making it a subject of ongoing investigations in oncology and neurology.

The 1,3-benzothiazole moiety is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. When combined with the piperazine ring—a common motif in CNS-targeting drugs—the resulting hybrid structure (CAS No. 946205-35-2) opens doors to multifunctional applications. Laboratory studies suggest its potential in addressing neurodegenerative disorders, a hot topic in 2024, as evidenced by frequent searches for "new Alzheimer's disease treatments" and "Parkinson's disease drug candidates."

From a synthetic chemistry perspective, the 3-methyl-1,2-oxazole-5-carbonyl linker in 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole offers stability and improved bioavailability—a critical factor in modern drug design. This aligns with industry demands for "orally bioavailable small molecules" and "metabolically stable compounds," as highlighted by recent PubMed and Google Scholar queries. The methyl substitutions at the 5- and 7-positions further enhance lipophilicity, potentially improving blood-brain barrier penetration.

Ongoing computational studies using molecular docking and QSAR modeling indicate that CAS No. 946205-35-2 may interact with kinase domains and GPCRs, explaining its exploration in "targeted cancer therapies" and "precision medicine" applications. Its structural complexity also makes it a candidate for "proteolysis-targeting chimeras (PROTACs)," a cutting-edge technology dominating 2024's drug discovery landscape.

Quality control protocols for 5,7-dimethyl-2-4-(3-methyl-1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole emphasize HPLC purity (>98%) and rigorous characterization via NMR, LC-MS, and X-ray crystallography. These standards cater to pharmaceutical developers searching for "high-purity research chemicals" and "GMP-compliant intermediates." Storage recommendations typically specify -20°C under inert atmosphere to preserve stability.

While not yet clinically approved, CAS No. 946205-35-2 represents an exciting case study in rational drug design. Its development trajectory mirrors industry shifts toward polypharmacology—addressing multiple targets simultaneously—as seen in popular queries about "multi-target drugs for complex diseases." Future research may explore its utility in immune modulation or epigenetic regulation, areas gaining traction in 2024's scientific discourse.